2-[1-(1H-imidazol-1-yl)vinyl]phenol

• IUPAC Name: 2-(1-imidazol-1-ylethenyl)phenol
• InChI: InChI=1S/C11H10N2O/c1-9(13-7-6-12-8-13)10-4-2-3-5-11(10)14/h2-8,14H,1H2
• InChI Key: AHQLCEQBXIBHHO-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1=CC=CC=C1O)N2C=CN=C2
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID60384459
• Molecular Weight: 186.21 g/mol
• Solubility: >27.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 74204-47-0

Description

“2-[1-(1H-imidazol-1-yl)vinyl]phenol” is a member of styrenes. It is also known by its IUPAC name "2-(1-imidazol-1-ylethenyl)phenol".

Synthesis Analysis

The synthesis of imidazole derivatives, which includes “2-[1-(1H-imidazol-1-yl)vinyl]phenol”, started from the use of glyoxal and formaldehyde in ammonia. This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles.

Molecular Structure Analysis

The molecular formula of “2-[1-(1H-imidazol-1-yl)vinyl]phenol” is C11H10N2O. Its InChI code is “1S/C11H10N2O/c1-9(13-7-6-12-8-13)10-4-2-3-5-11(10)14/h2-8,14H,1H2” and its InChI key is "AHQLCEQBXIBHHO-UHFFFAOYSA-N".

Chemical Reactions Analysis

Imidazole, a key component of “2-[1-(1H-imidazol-1-yl)vinyl]phenol”, plays an important role in humans. It is included in chemical sciences, biological sciences, and materials science, and used as a catalyst in compound synthesis and the process of developing new drugs.

Physical And Chemical Properties Analysis

The molecular weight of “2-[1-(1H-imidazol-1-yl)vinyl]phenol” is 186.21 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. Its topological polar surface area is 38 Ų.

Scientific Research Applications

Antifungal Activity

This compound has been evaluated for its antifungal activity, particularly against Candida albicans and non-albicans Candida species strains. .

Antibacterial Activity

Imidazole-based compounds, including this one, have shown moderate antibacterial activity against various bacterial strains. .

Therapeutic Potential

The imidazole moiety is known for its presence in compounds with significant therapeutic potential. , which could be explored further for this specific compound.

Synthesis of Functional Molecules

Imidazole heterocycles are key components in functional molecules used in everyday applications. .

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The presence of a positive charge on either of the two nitrogen atoms in the imidazole ring allows it to form two equivalent tautomeric forms, which may contribute to its diverse biological activities .

Biochemical Pathways

Imidazole derivatives are known to be key components in functional molecules used in a variety of everyday applications . They are also the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Pharmacokinetics

It is known that imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, as mentioned earlier . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

It is known that imidazole derivatives have pronounced luminescence efficiency and thermal stability , which may influence their action under different environmental conditions.

Safety and Hazards

While the specific safety and hazards for “2-[1-(1H-imidazol-1-yl)vinyl]phenol” are not mentioned in the search results, it is known that imidazole derivatives can cause skin irritation and eye damage.

Future Directions

Imidazole-based compounds, including “2-[1-(1H-imidazol-1-yl)vinyl]phenol”, have a wide range of therapeutic applications, including antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant, and many others. The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable.